Cas no 1805354-94-2 (4-Cyano-2-(difluoromethyl)-5-fluoropyridine-3-acetic acid)
4-Cyano-2-(difluoromethyl)-5-fluoropyridine-3-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Cyano-2-(difluoromethyl)-5-fluoropyridine-3-acetic acid
-
- Inchi: 1S/C9H5F3N2O2/c10-6-3-14-8(9(11)12)4(1-7(15)16)5(6)2-13/h3,9H,1H2,(H,15,16)
- InChI Key: SPSBNOSUKCFULE-UHFFFAOYSA-N
- SMILES: FC(C1C(=C(C#N)C(=CN=1)F)CC(=O)O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 315
- XLogP3: 0.8
- Topological Polar Surface Area: 74
4-Cyano-2-(difluoromethyl)-5-fluoropyridine-3-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029042224-1g |
4-Cyano-2-(difluoromethyl)-5-fluoropyridine-3-acetic acid |
1805354-94-2 | 97% | 1g |
$1,445.30 | 2022-04-01 |
4-Cyano-2-(difluoromethyl)-5-fluoropyridine-3-acetic acid Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 4-Cyano-2-(difluoromethyl)-5-fluoropyridine-3-acetic acid
4-Cyano-2-(difluoromethyl)-5-fluoropyridine-3-acetic acid (CAS No. 1805354-94-2): An Emerging Compound in Medicinal Chemistry
4-Cyano-2-(difluoromethyl)-5-fluoropyridine-3-acetic acid (CAS No. 1805354-94-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyano, difluoromethyl, and fluoropyridine functionalities, offers a promising scaffold for the development of new pharmaceuticals targeting various diseases.
The cyano group in the molecule is known for its ability to enhance the metabolic stability and pharmacokinetic properties of drugs. This feature is particularly important in the design of compounds that need to maintain their integrity and efficacy over extended periods in the body. The difluoromethyl substituent, on the other hand, introduces additional stability and can modulate the binding affinity of the molecule to its target proteins. The fluoropyridine ring further enhances the lipophilicity and bioavailability of the compound, making it an attractive candidate for drug development.
Recent studies have explored the potential of 4-Cyano-2-(difluoromethyl)-5-fluoropyridine-3-acetic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound can effectively inhibit pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammation. This property makes it a potential candidate for treating conditions like rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 4-Cyano-2-(difluoromethyl)-5-fluoropyridine-3-acetic acid has also been investigated for its anti-cancer potential. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. Specifically, it has shown promising results in inhibiting the growth of breast cancer and colorectal cancer cells, suggesting its potential as a novel anti-cancer agent.
The pharmacokinetic profile of 4-Cyano-2-(difluoromethyl)-5-fluoropyridine-3-acetic acid has been extensively studied to ensure its suitability for clinical use. Animal models have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a moderate half-life that allows for once-daily dosing regimens. These characteristics make it an ideal candidate for further clinical evaluation.
Furthermore, safety studies have indicated that 4-Cyano-2-(difluoromethyl)-5-fluoropyridine-3-acetic acid is well-tolerated at therapeutic doses, with minimal side effects observed in preclinical trials. This safety profile is crucial for advancing the compound into human clinical trials and ultimately to market approval.
In conclusion, 4-Cyano-2-(difluoromethyl)-5-fluoropyridine-3-acetic acid (CAS No. 1805354-94-2) represents a promising lead compound in medicinal chemistry with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research continues to explore its full potential, paving the way for new treatments in various medical fields.
1805354-94-2 (4-Cyano-2-(difluoromethyl)-5-fluoropyridine-3-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)